2-(3-methoxypropyl)-8-(2-morpholinoethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• IUPAC Name: 2-(3-methoxypropyl)-8-(2-morpholin-4-ylethyl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C21H26N4O4/c1-28-12-2-5-24-6-3-18-16(20(24)26)15-17-19(22-18)4-7-25(21(17)27)9-8-23-10-13-29-14-11-23/h3-4,6-7,15H,2,5,8-14H2,1H3
• InChI Key: NEQMEAPBWGEGAA-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=CC2=NC3=C(C=C2C1=O)C(=O)N(C=C3)CCN4CCOCC4
• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.5 g/mol

Description

2-(3-methoxypropyl)-8-(2-morpholinoethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a high-purity chemical compound for research applications. This complex heterocyclic molecule features a pyrido[4,3-b][1,6]naphthyridine-1,9-dione core structure substituted with both 3-methoxypropyl and 2-morpholinoethyl functional groups. The morpholino moiety, a common feature in bioactive compounds, may influence the molecule's physicochemical properties and biological activity . The precise arrangement of nitrogen atoms within the polycyclic system suggests potential for diverse research applications, particularly in medicinal chemistry and drug discovery. The compound's structural complexity, characterized by multiple fused rings and strategically positioned hydrogen bond acceptors, makes it a valuable scaffold for investigating protein-ligand interactions and signal transduction pathways . Researchers can utilize this compound as a key intermediate in synthetic chemistry or as a core structural element for developing novel molecular probes. Available exclusively for research purposes, this product is supplied with comprehensive analytical documentation. For Research Use Only. Not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-methoxypropyl)-8-(2-morpholinoethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione typically involves multi-step organic reactions. One common approach is the condensation of appropriate aldehydes, ketones, and nitriles with hydrazines . The reaction conditions often include refluxing in ethanol or other suitable solvents, sometimes in the presence of catalysts like piperidine .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and process safety.

Chemical Reactions Analysis

Types of Reactions

2-(3-methoxypropyl)-8-(2-morpholinoethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce deoxygenated compounds .

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity
  • Research indicates that derivatives of this compound exhibit significant anticancer properties. The compound's structure allows it to interact with DNA and inhibit the proliferation of cancer cells. A study demonstrated that related compounds show cytotoxic effects against various cancer cell lines, suggesting a potential role in cancer therapy .
• Antimicrobial Properties
  • The compound has shown promise as an antimicrobial agent. Its unique structural features allow it to disrupt bacterial cell membranes or inhibit essential bacterial enzymes. Preliminary studies have reported its effectiveness against both gram-positive and gram-negative bacteria .
• Neuropharmacological Effects
  • There is emerging evidence supporting the neuroprotective effects of this compound. It may modulate neurotransmitter systems and exhibit anti-inflammatory properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's .

Case Studies

• A study published in a peer-reviewed journal highlighted the synthesis and biological evaluation of this compound and its analogs. The findings suggested that modifications to the morpholinoethyl group enhance bioactivity and selectivity towards cancer cells .
• Another investigation focused on the compound's interaction with specific enzymes involved in metabolic pathways, revealing its potential as a lead compound for drug development in metabolic disorders .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Cytotoxicity against various cancer cell lines
Antimicrobial	Effective against gram-positive and gram-negative bacteria
Neuroprotective	Modulation of neurotransmitter systems; anti-inflammatory effects

Mechanism of Action

The mechanism of action of 2-(3-methoxypropyl)-8-(2-morpholinoethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. Detailed studies on its molecular targets and pathways are still ongoing .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs from PubChem

The closest analog is 2-(2-Methoxyphenyl)-8-[3-(morpholin-4-yl)propyl]pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione (PubChem entry). Differences include:

• Substituent at Position 2 : Methoxyphenyl (analog) vs. methoxypropyl (target). The phenyl group may enhance aromatic stacking but reduce flexibility compared to the propyl chain.
• Morpholine Chain Length: The analog uses a 3-morpholinopropyl group (longer chain) vs.

Functional Group Impact

• Morpholine vs. Pyrrolidine : Pyridine derivatives in feature pyrrolidine rings, which are less polar than morpholine. Morpholine’s oxygen atom may improve water solubility and hydrogen-bonding capacity .
• Methoxy Positioning : Naphthopyran derivatives in use methoxy groups at position 7 (e.g., compound 3b), while the target compound places methoxy on a propyl chain. This could modulate electronic effects on the core heterocycle .

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents (Position)	Notable Properties	Source
Target Compound	Pyrido-naphthyridine-dione	3-Methoxypropyl (2), 2-Morpholinoethyl (8)	High polarity, potential kinase interaction
PubChem Analog	Pyrido-naphthyridine-dione	2-Methoxyphenyl (2), 3-Morpholinopropyl (8)	Enhanced aromaticity, longer chain
Naphthopyran Derivative (3b, )	Naphthopyran	7-Methoxy, p-Chlorophenyl	Antimicrobial activity
Pyridine Derivative ()	Pyridine	Pyrrolidinyl, Fluoropyridin	Variable solubility

Research Findings and Implications

• Synthetic Flexibility: demonstrates that modifications to substituents (e.g., acetylation, hydrazinolysis) on naphthopyrans can yield diverse bioactive derivatives, suggesting similar strategies could optimize the target compound .
• Unanswered Questions: No direct data on the target compound’s pharmacokinetics or toxicity exist in the provided evidence. Future studies should prioritize assays comparing it to its PubChem analog and naphthopyran leads.

Biological Activity

2-(3-Methoxypropyl)-8-(2-morpholinoethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a heterocyclic compound that has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, and mechanisms of action based on diverse research findings.

Chemical Structure and Synthesis

The compound features a complex structure characterized by the pyrido-naphthyridine core and substituents that enhance its biological activity. The synthesis typically involves multi-step organic reactions, including the condensation of morpholinoethyl and methoxypropyl derivatives with pyrido-naphthyridine precursors under controlled conditions. The general synthetic route can be summarized as follows:

• Starting Materials : Morpholinoethylamine and 3-methoxypropylamine.
• Reagents : Sodium hydride (base) and dimethylformamide (solvent).
• Reaction Conditions : Controlled temperature and pressure to optimize yield.

Anticancer Properties

Research indicates that compounds with naphthyridine cores often exhibit significant anticancer activity. For instance, related naphthyridine derivatives have demonstrated cytotoxic effects against various cancer cell lines, including:

• HeLa cells (cervical cancer)
• A549 cells (non-small cell lung cancer)
• CEM-SS cells (T-lymphoblastic leukemia)

In studies, IC50 values for these compounds ranged from 10.47 to 15.03 μg/mL, showcasing their potential as anticancer agents .

The mechanism by which 2-(3-methoxypropyl)-8-(2-morpholinoethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione exerts its biological effects is believed to involve:

• DNA Intercalation : Similar compounds have been shown to intercalate into DNA strands, disrupting replication and transcription processes.
• Apoptosis Induction : By upregulating pro-apoptotic factors such as p21 and downregulating anti-apoptotic proteins like SOX9 and Ki67.
• Cell Cycle Arrest : Compounds may induce cell cycle arrest at various phases, particularly G1/S transition.

Case Studies

Several studies have explored the biological activity of related naphthyridine compounds:

• Study on Cytotoxicity :
  • Researchers evaluated the cytotoxic effects of various naphthyridine derivatives on human cancer cell lines.
  • Results indicated that compounds with morpholinoethyl substitutions exhibited enhanced activity compared to their simpler counterparts.
• In Vivo Studies :
  • Animal models bearing xenografts of human tumors were treated with naphthyridine derivatives.
  • Observations showed significant tumor reduction and improved survival rates in treated groups compared to controls.

Comparative Analysis

The following table summarizes the biological activities of selected naphthyridine derivatives:

Compound Name	Structure Features	IC50 (μg/mL)	Activity Type
Compound A	1-Methyl derivative	10.47	Anticancer
Compound B	3-Methoxy derivative	15.03	Anticancer
Compound C	Morpholinoethyl	<10	Anticancer

Q & A

Q. What are the standard synthetic routes for preparing 2-(3-methoxypropyl)-8-(2-morpholinoethyl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione, and how are intermediates characterized?

• Methodological Answer : The synthesis typically involves multi-step cyclization reactions. For example, a pyridine precursor (e.g., 3-acetylpyridine derivatives) undergoes nucleophilic substitution with morpholinoethyl and methoxypropyl groups under basic conditions (e.g., K₂CO₃ in DMF) . Key intermediates are characterized via $^1H$-NMR and $^{13}C$-NMR to confirm regioselectivity, while IR spectroscopy validates carbonyl and amine functional groups. Mass spectrometry (HRMS) ensures molecular weight accuracy .

Q. How are the physicochemical properties (e.g., solubility, stability) of this compound evaluated for in vitro studies?

• Methodological Answer : Solubility is assessed in polar (e.g., DMSO, water) and non-polar solvents (e.g., chloroform) using UV-Vis spectroscopy at varying pH levels. Stability under physiological conditions (e.g., PBS buffer, 37°C) is monitored via HPLC over 24–72 hours to detect degradation products. Thermal stability is evaluated using differential scanning calorimetry (DSC) .

Q. What in vitro assays are used to screen the biological activity of naphthyridine derivatives like this compound?

• Methodological Answer : Common assays include:

• Antimicrobial : Broth microdilution (MIC/MBC) against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Anticancer : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Enzyme inhibition : Fluorescence-based assays (e.g., kinase inhibition using ATP analogs) .

Advanced Research Questions

Q. How can researchers resolve discrepancies between computational predictions and experimental bioactivity data for this compound?

• Methodological Answer : Discrepancies often arise from solvation effects or protein flexibility. To address this:

• Perform molecular dynamics (MD) simulations (e.g., 100 ns trajectories in explicit solvent) to assess binding pocket flexibility .
• Validate predictions using mutagenesis studies (e.g., alanine scanning of target residues) .
• Compare free energy perturbation (FEP) calculations with experimental IC₅₀ values to refine force field parameters .

Q. What strategies optimize the drug-likeness of this compound while retaining its core naphthyridine scaffold?

• Methodological Answer :

• Structure-Activity Relationship (SAR) : Introduce substituents (e.g., halogens, methyl groups) at positions 2 and 8 to enhance LogP (<5) and reduce polar surface area (<140 Ų) .
• Prodrug modification : Mask polar groups (e.g., morpholinoethyl) with ester linkers to improve bioavailability .
• ADMET profiling : Use Caco-2 cell assays for permeability and cytochrome P450 inhibition screening .

Q. How can the mechanism of action (MOA) of this compound be elucidated when target proteins are unknown?

• Methodological Answer :

• Chemical proteomics : Employ affinity chromatography with immobilized compound to pull down binding proteins, followed by LC-MS/MS identification .
• Phosphoproteomics : Treat cells with the compound and analyze phosphorylation changes via SILAC labeling .
• CRISPR-Cas9 knockout screens : Identify genes whose loss confers resistance/sensitivity to the compound .

Q. What computational methods are suitable for modeling the interaction of this compound with DNA or RNA targets?

• Methodological Answer :

• Docking : Use AutoDock Vina to model binding to G-quadruplex DNA or RNA aptamers, with scoring functions (e.g., MM-GBSA) .
• QM/MM simulations : Study electronic interactions (e.g., π-stacking) at the quantum mechanics level .
• Ensemble docking : Account for nucleic acid flexibility by docking into multiple conformations from MD trajectories .

Data Analysis and Experimental Design

Q. How should researchers design dose-response experiments to distinguish between cytotoxic and cytostatic effects?

• Methodological Answer :

• Use real-time cell analysis (RTCA) to monitor proliferation over 72 hours.
• Combine flow cytometry (Annexin V/PI staining) to quantify apoptosis vs. cell cycle arrest (propidium iodide) .
• Validate with Western blotting for markers like p21 (cytostatic) or caspase-3 (cytotoxic) .

Q. What statistical approaches are recommended for analyzing contradictory bioactivity data across multiple assays?

• Methodological Answer :

• Apply multivariate analysis (e.g., PCA) to identify assay-specific variables (e.g., pH, serum content) influencing outcomes .
• Use Bayesian hierarchical modeling to integrate data from disparate sources (e.g., IC₅₀, MIC) while accounting for assay noise .